Cas no 2228462-13-1 (4-(2-azidoethyl)-1-fluoro-2-nitrobenzene)

• Product Name: 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene
• CAS No: 2228462-13-1
• MF: C₈H₇FN₄O₂
• MW: 210.165184259415
• CID: 5943425
• PubChem ID: 165667504
• Update Time: 2025-05-23

4-(2-azidoethyl)-1-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene
• EN300-1821304
• 2228462-13-1

• Inchi： 1S/C8H7FN4O2/c9-7-2-1-6(3-4-11-12-10)5-8(7)13(14)15/h1-2,5H,3-4H2
• InChI Key： RXGHIEMQMXCZRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 210.05530364g/mol
• Monoisotopic Mass: 210.05530364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene

Recent Advances in the Application of 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene (CAS: 2228462-13-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene (CAS: 2228462-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This aromatic azide derivative is particularly valued for its role in bioorthogonal chemistry, where it serves as a critical reagent for click chemistry reactions. The presence of both an azido group and a fluoro-nitro moiety makes it an excellent candidate for site-specific labeling and conjugation in complex biological systems.

Recent studies have highlighted the utility of 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene in the development of novel drug delivery systems. Researchers have successfully employed this compound to functionalize nanoparticles and polymeric carriers, enabling targeted delivery of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in conjugating anticancer drugs to antibody fragments, resulting in enhanced tumor specificity and reduced off-target effects. The compound's stability under physiological conditions further underscores its potential for in vivo applications.

In addition to drug delivery, this molecule has shown promise in proteomics research. Its ability to selectively label proteins via strain-promoted azide-alkyne cycloaddition (SPAAC) has been leveraged in several high-impact studies. A recent Nature Chemical Biology paper detailed its use in mapping protein-protein interactions in live cells, providing unprecedented spatial and temporal resolution. The fluoro-nitro group's electron-withdrawing properties were found to significantly improve reaction kinetics, making it a superior choice compared to traditional azide reagents.

The synthetic accessibility of 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in purity and yield. This advancement is particularly significant for industrial-scale applications, where consistent quality and cost-effectiveness are paramount. The improved synthetic protocol has already been adopted by several pharmaceutical companies for the production of investigational new drugs.

Looking forward, researchers are exploring the compound's potential in theranostic applications. Preliminary data presented at the 2024 American Chemical Society meeting suggests that radiofluorinated derivatives of 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene could serve as dual-purpose agents for both imaging and therapy. This development aligns with the growing trend toward personalized medicine and could open new avenues for cancer diagnosis and treatment.

In conclusion, 4-(2-azidoethyl)-1-fluoro-2-nitrobenzene continues to demonstrate remarkable versatility across multiple domains of chemical biology and pharmaceutical research. Its unique combination of chemical reactivity and biological compatibility positions it as a valuable tool for addressing current challenges in drug development, protein engineering, and diagnostic imaging. As research in this area progresses, we anticipate seeing more innovative applications of this compound in both academic and industrial settings.